Cas no 284040-50-2 (Adenosine, 8-[(2,2-dimethylpropyl)thio]-)

• Product Name: Adenosine, 8-[(2,2-dimethylpropyl)thio]-
• CAS No: 284040-50-2
• MF: C₁₅H₂₃N₅O₄S
• MW: 369.43922162056
• CID: 1434425
• Update Time: 2024-08-15

Adenosine, 8-[(2,2-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-[(2,2-dimethylpropyl)thio]-
• Adenosine, 8-[(2,2-dimethylpropyl)thio]- (9CI)

• Inchi： 1S/C15H23N5O4S/c1-15(2,3)5-25-14-19-8-11(16)17-6-18-12(8)20(14)13-10(23)9(22)7(4-21)24-13/h6-7,9-10,13,21-23H,4-5H2,1-3H3,(H2,16,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： XKENIJWOPWTVHE-QYVSTXNMSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SCC(C)(C)C)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 609.04628

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 141-142 °C
• Boiling Point: 674.1±65.0 °C(Predicted)
• PSA: 279.13
• pka: 12.98±0.70(Predicted)